Cas no 2228588-27-8 (2-(2,6-dimethylphenyl)-2-methyloxirane)

• Product Name: 2-(2,6-dimethylphenyl)-2-methyloxirane
• CAS No: 2228588-27-8
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 6085862
• PubChem ID: 165657207
• Update Time: 2025-05-20

2-(2,6-dimethylphenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethylphenyl)-2-methyloxirane
• 2228588-27-8
• EN300-1728130

• Inchi： 1S/C11H14O/c1-8-5-4-6-9(2)10(8)11(3)7-12-11/h4-6H,7H2,1-3H3
• InChI Key： QJEQFVMVFIGAGO-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(2,6-dimethylphenyl)-2-methyloxirane

Introduction to 2-(2,6-dimethylphenyl)-2-methyloxirane (CAS No. 2228588-27-8)

2-(2,6-dimethylphenyl)-2-methyloxirane, identified by its Chemical Abstracts Service (CAS) number 2228588-27-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxirane derivative, characterized by its aromatic ring system and reactive epoxide functional group, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The compound's structural features—specifically the presence of two methyl groups at the 2 and 6 positions of the phenyl ring and a methyloxirane moiety—make it a versatile intermediate for various chemical transformations.

The epoxide group in 2-(2,6-dimethylphenyl)-2-methyloxirane is a highly reactive site, enabling diverse reactions such as ring-opening nucleophilic substitutions, which are pivotal in the synthesis of more complex molecules. This reactivity has positioned the compound as a valuable building block in the development of novel pharmaceuticals and agrochemicals. Recent advancements in synthetic methodologies have further highlighted its utility, particularly in constructing heterocyclic frameworks that are prevalent in biologically active compounds.

In the context of pharmaceutical research, 2-(2,6-dimethylphenyl)-2-methyloxirane has been explored for its potential role in drug discovery. The aromatic system of the compound contributes to favorable physicochemical properties such as lipophilicity and metabolic stability, which are critical factors in drug design. Moreover, modifications of this scaffold have been investigated to develop derivatives with enhanced pharmacological profiles. For instance, studies have demonstrated its utility in generating compounds with antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of CAS No. 2228588-27-8 is its adaptability in synthetic chemistry. The combination of the dimethylphenyl group and the methyloxirane core allows for seamless integration into larger molecular architectures. This flexibility has been leveraged in the synthesis of complex natural products and artificial ligands targeting specific biological receptors. Researchers have utilized this compound to develop novel catalysts and reagents that facilitate efficient organic transformations, underscoring its importance beyond just being a mere intermediate.

The chemical behavior of 2-(2,6-dimethylphenyl)-2-methyloxirane is also influenced by its electronic properties. The electron-donating nature of the methyl groups and the conjugation with the aromatic ring affect its reactivity and interaction with other molecules. These characteristics have been exploited in designing molecules with specific electronic requirements for applications in materials science and photochemistry. For example, derivatives of this compound have been investigated for their potential use in organic electronics due to their ability to exhibit tunable optical properties.

Recent studies have delved into the mechanistic aspects of reactions involving CAS No. 2228588-27-8, providing insights into how its structure influences reaction outcomes. Computational modeling has played a crucial role in understanding these processes at a molecular level. Such studies not only enhance our fundamental understanding of organic chemistry but also guide the development of more efficient synthetic routes. The integration of experimental data with computational methods has allowed researchers to predict and optimize the behavior of this compound in various reaction conditions.

The pharmaceutical industry has shown particular interest in 2-(2,6-dimethylphenyl)-2-methyloxirane due to its potential as a precursor for bioactive molecules. Its structural motif is reminiscent of several known drugs that exhibit therapeutic efficacy across different disease areas. By systematically modifying its framework, chemists aim to uncover new pharmacophores with improved efficacy and reduced side effects. This approach aligns with the broader trend toward rational drug design, where computational tools and high-throughput screening are employed to accelerate discovery.

In conclusion, CAS No. 2228588-27-8, or 2-(2,6-dimethylphenyl)-2-methyloxirane, represents a fascinating compound with far-reaching implications in chemistry and medicine. Its unique structural features make it a valuable tool for synthetic chemists, while its reactivity offers opportunities for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic laboratories and industrial settings.